4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid

• IUPAC Name: 4-(1,1-dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O5S/c14-10(13-3-5-19(17,18)6-4-13)8-1-2-12-9(7-8)11(15)16/h1-2,7H,3-6H2,(H,15,16)
• InChI Key: UYHHFDYPHLTIMB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C(=O)C2=CC(=NC=C2)C(=O)O
• Molecular Formula: C11H12N2O5S
• Molecular Weight: 284.29 g/mol

Description

4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid is a heterocyclic compound that contains both nitrogen and sulfur atoms within its structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of pyridine-2-carboxylic acid with a thiazinane derivative in the presence of an oxidizing agent to introduce the dioxo functionality .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process typically includes steps such as purification through recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Introduction of additional oxygen atoms to form more oxidized derivatives.

Reduction: Removal of oxygen atoms or addition of hydrogen atoms to form reduced derivatives.

Substitution: Replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield more highly oxidized thiazinane derivatives, while reduction could produce less oxidized forms .

Scientific Research Applications

4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

1,3-Thiazinane-4-carboxylic acid: Another thiazinane derivative with similar structural features but different biological activities.

1,5-Dioxo-1,4-thiazinane-3-carboxylic acid: Shares the thiazinane core but has distinct functional groups and properties.

Uniqueness

4-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)pyridine-2-carboxylic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity compared to other thiazinane derivatives .